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Technical Guide: Physical Properties of 1-
Bromocyclobutanecarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 1-
Bromocyclobutanecarboxylic acid, a valuable building block in organic synthesis and drug

discovery. The focus of this document is on its melting and boiling points, supported by detailed

experimental methodologies for their determination.

Core Physical Properties
1-Bromocyclobutanecarboxylic acid is a solid at room temperature. Its key physical

properties are summarized in the table below.

Physical Property Value Conditions

Melting Point 48 °C Standard Atmosphere

Boiling Point 145-155 °C 40-50 Torr[1]
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Experimental Protocols
The accurate determination of physical properties such as melting and boiling points is

fundamental to verifying the identity and purity of a chemical compound. The following sections

detail the standard experimental procedures for these measurements.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. For pure substances, this transition occurs over a narrow temperature range. The

presence of impurities typically lowers the melting point and broadens the melting range.

Methodology: Capillary Method

A common and reliable method for determining the melting point is the capillary method.

Sample Preparation: A small amount of the finely powdered, dry sample of 1-
Bromocyclobutanecarboxylic acid is packed into a thin-walled capillary tube, sealed at

one end, to a height of 2-3 mm.[2]

Apparatus Setup: The capillary tube is attached to a thermometer, with the sample

positioned adjacent to the thermometer bulb. This assembly is then placed in a heating bath

(e.g., an oil bath or a metal block heating apparatus like a Mel-Temp).[2]

Heating: The heating bath is heated gradually. An initial rapid heating can be used to

determine an approximate melting point.[2] For an accurate measurement, the temperature

should be raised slowly, at a rate of about 1-2 °C per minute, as it approaches the expected

melting point.[2]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range.[2] For a pure compound, this range should be narrow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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